Jietacin A

• CAS RN: 109766-61-2
• Molecular Formula: C18H34N2O2
• Molecular Weight: 310.5 g/mol
• IUPAC Name: ethenyl-(14-methyl-8-oxopentadecyl)imino-oxidoazanium
• InChI: InChI=1S/C18H34N2O2/c1-4-20(22)19-16-12-7-5-6-10-14-18(21)15-11-8-9-13-17(2)3/h4,17H,1,5-16H2,2-3H3
• InChI Key: BKQGCLAUQLABKR-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCC(=O)CCCCCCCN=[N+](C=C)[O-]
• synonyms: jietacin A

Description

Jietacin A is a natural product isolated from the roots of Jatropha curcas, a plant commonly found in tropical regions. This compound has gained significant attention in recent years due to its potential therapeutic properties. Jietacin A belongs to the class of diterpenoids, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

Nematocidal Activity and Drug Discovery

Jietacin A, part of the jietacins class of azoxy antibiotics, shows promising potential in the field of anthelmintic drug discovery. Researchers have identified its significant activity against parasitic nematodes, highlighting its potential in developing new anthelmintic agents. The structural uniqueness of jietacin A, with its vinyl azoxy group and aliphatic side chain, contributes to its moderate or low acute toxicity and lack of mutagenic potential, making it a viable candidate for further drug development. The synthetic derivatives of jietacin A also exhibit improved anthelmintic activity, suggesting its utility in creating novel anthelmintic drugs with potentially new mechanisms of action (Sugawara et al., 2017).

Development of NF-κB Inhibitors

Jietacin A is also being explored for its role in inhibiting NF-κB, a factor critical in various diseases due to its control over cell growth, inflammation, immune response, and cytokine production. As an azoxy natural product, jietacin A inhibits nuclear translocation of free NF-κB, thereby reducing cell viability in cancer cells with strong NF-κB activity. This suggests its potential as a novel class of NF-κB inhibitors, providing new pathways for drug design and understanding its unique mode of action (Watanabe et al., 2019).

Efficient Synthesis and Biological Evaluation

The efficient isolation and synthesis of jietacin A and its analogs have been a significant area of research. The development of a divergent and 7-step total synthesis method for jietacin A, B, C, and D has enabled a deeper understanding of its structure-activity relationship. This process includes unique steps like reductive hydrazination and regioselective azoxy formation, enhancing the scope for evaluating its nematocidal activity and broadening its application in scientific research (Sugawara et al., 2015).